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Introduction

The elusive nature of dark matter, which constitutes a significant portion of the universe's
mass-energy budget, has driven the development of diverse and innovative detection
strategies.[1] While traditional weakly interacting massive particle (WIMP) searches have yet to
yield a definitive signal, the exploration of alternative dark matter candidates and interactions
has become a critical frontier in particle physics and cosmology.[1] One such novel approach
leverages the unique nuclear properties of Tantalum-180m (18°™Ta), a long-lived nuclear
isomer, to probe for dark matter interactions that are otherwise difficult to detect.[2]

This document provides detailed application notes and experimental protocols for utilizing the
decay of 18°mTa to constrain various dark matter models, with a particular focus on strongly
interacting and inelastic dark matter.

180mTa is the longest-lived known metastable state in nature, with a half-life exceeding 1016
years.[2] It exists in an excited state 77 keV above its ground state.[3] The extreme longevity of
180mTa js due to a large spin difference between the isomeric and ground states, which heavily
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suppresses its decay.[4] However, interactions with dark matter particles could provide the
necessary momentum transfer to de-excite the isomer, leading to the emission of a detectable
cascade of gamma rays and X-rays.[3] The observation of such a de-excitation signal, or the
lack thereof, can be used to set stringent limits on the cross-section of dark matter interactions
with atomic nuclei.[5]

Theoretical Framework: Dark Matter-Induced De-
excitation

The central premise of this method is that a collision with a dark matter particle (x) can induce
the de-excitation of a 18°™Ta nucleus to a lower energy state, which then rapidly decays to the
ground state, releasing a characteristic gamma-ray signature.

This process is particularly sensitive to two classes of dark matter models:

o Strongly Interacting Dark Matter (SIDM): In this scenario, dark matter particles have a large
cross-section for interaction with nucleons. Such particles would lose their galactic velocities
through collisions with the atmosphere and rock overburden, arriving at a deep underground
laboratory as thermalized particles.[3] While they lack the kinetic energy to produce a recoil
signal in conventional direct detection experiments, they can still possess enough
momentum to induce the de-excitation of 18°MTa [3]

« Inelastic Dark Matter (iDM): This model posits that dark matter has an excited state (x') with
a small mass splitting (&) from the ground state (x). The de-excitation of 18°™Ta can provide
the energy to up-scatter the incoming dark matter particle to its excited state (x + N - X' +
N). The subsequent decay of the excited nucleus (N) produces the detectable signal.

The experimental signature is the emission of gamma rays as the nucleus cascades down to
the ground state. The non-observation of these gamma rays in a well-shielded, low-background
environment can be translated into upper limits on the dark matter interaction cross-section as
a function of dark matter mass.

Logical Workflow for Constraining Dark Matter Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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